Cas no 1400580-11-1 (6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide)

• Product Name: 6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide
• CAS No: 1400580-11-1
• MF: C₈H₅BrClN₃O
• MW: 274.501799345016
• MDL: MFCD27959264
• CID: 5058569
• Update Time: 2026-02-28

6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide
• 6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide

• MDL： MFCD27959264
• Inchi： 1S/C8H5BrClN3O/c9-4-1-6-7(10)5(8(11)14)2-12-13(6)3-4/h1-3H,(H2,11,14)
• InChI Key： CPJUWOTXCPVZOC-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(=C1)C(=C(C(N)=O)C=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4

Additional information on 6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide

6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide: A Comprehensive Overview

The compound 6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide, identified by the CAS number 1400580-11-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolopyridazines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of bromine and chlorine substituents at positions 6 and 4, respectively, along with the carboxamide group at position 3, imparts distinct chemical reactivity and functional characteristics to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide through multi-step processes involving strategic nucleophilic substitutions and coupling reactions. These methods ensure high purity and structural integrity, making the compound suitable for advanced research applications. The synthesis of such complex molecules often requires meticulous control over reaction conditions, including temperature, solvent systems, and catalyst selection.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Pyrrolopyridazines are known to exhibit bioactivity across a range of biological systems, including enzyme inhibition and receptor modulation. For instance, studies have shown that analogs of this compound can act as inhibitors of kinases involved in cellular signaling pathways. This makes them valuable candidates for the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide has shown potential in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its role in creating novel π-conjugated systems that could enhance the performance of organic light-emitting diodes (OLEDs) and photovoltaic devices.

The structural uniqueness of this compound also lends itself to applications in analytical chemistry. Its distinct UV-vis absorption properties make it a useful probe for studying molecular interactions in complex environments. Furthermore, its reactivity under specific conditions allows it to serve as an intermediate in the synthesis of more complex molecules with tailored functionalities.

From a sustainability perspective, researchers are increasingly focusing on green chemistry approaches to synthesize 6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide. This includes exploring catalytic methods that minimize waste generation and reduce energy consumption. Such efforts align with global initiatives to promote environmentally friendly chemical practices while maintaining high standards of product quality.

In conclusion, 6-Bromo-4-chloropyrrolo[1,2-b]pyridazine-3-carboxamide stands out as a versatile compound with diverse applications across multiple disciplines. Its synthesis represents a pinnacle of modern chemical engineering, while its applications span from drug discovery to materials science. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly important role in advancing scientific innovation.